Cas no 1344626-47-6 ((2S)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine)

• Product Name: (2S)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine
• CAS No: 1344626-47-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6594402
• PubChem ID: 94920429
• Update Time: 2025-05-20

(2S)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine
• 1344626-47-6
• EN300-1828001

• Inchi： 1S/C13H21NO2/c1-4-16-13-9-11(6-5-10(2)14)7-8-12(13)15-3/h7-10H,4-6,14H2,1-3H3/t10-/m0/s1
• InChI Key： YFJQAUWPEIVKHA-JTQLQIEISA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC[C@H](C)N)OC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2S)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine

(2S)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine: A Comprehensive Overview

(2S)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine, also identified by the CAS Registry Number 1344626-47-6, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry, featuring an (S)-configuration at the second carbon of a butanamine backbone, which is further substituted with a 3-ethoxy-4-methoxyphenyl group. The presence of both ethoxy and methoxy substituents on the aromatic ring introduces interesting electronic and steric effects, making this compound a valuable subject for both fundamental research and potential therapeutic applications.

The synthesis of (2S)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine typically involves multi-step processes that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in chiral environments, such as in drug discovery. The use of organocatalysts and transition metal catalysts has significantly streamlined the production process, making it more efficient and scalable for industrial purposes.

From a pharmacological perspective, (2S)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine has demonstrated promising bioactivity in various assays. Studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders, cardiovascular diseases, and metabolic syndromes. The ethoxy and methoxy groups on the aromatic ring play a pivotal role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for its therapeutic efficacy.

Recent research has also explored the potential of (2S)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine as a lead compound in drug design. By leveraging computational chemistry tools such as molecular docking and quantum mechanics simulations, scientists have been able to predict how this compound interacts with target proteins at the molecular level. These insights have facilitated the design of analogs with improved potency and selectivity, paving the way for novel therapeutic interventions.

In terms of structural elucidation, advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the stereochemistry and purity of (2S)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine. These methods provide critical data that support both academic research and quality control in pharmaceutical manufacturing.

The versatility of this compound extends beyond pharmacology into materials science. Its unique structure makes it a candidate for applications in polymer chemistry, where it can serve as a building block for creating chiral polymers with tailored optical properties. This interdisciplinary approach underscores the importance of understanding the fundamental properties of compounds like (2S)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine across diverse scientific domains.

In conclusion, (2S)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine, CAS No. 1344626-47-6, stands as a testament to the intricate relationship between chemical structure and biological function. Its continued exploration across synthesis methodologies, pharmacological applications, and materials science ensures its relevance as a focal point for future research endeavors.